Cas no 1779121-66-2 (5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine)

5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine structure
1779121-66-2 structure
Product Name:5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
CAS No:1779121-66-2
MF:C14H8ClFN2
MW:258.67812538147
CID:6472814
Update Time:2023-12-26

5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine
    • 1,6-Naphthyridine, 5-chloro-2-(2-fluorophenyl)-
    • Inchi: 1S/C14H8ClFN2/c15-14-10-5-6-12(18-13(10)7-8-17-14)9-3-1-2-4-11(9)16/h1-8H
    • InChI Key: MIHHNPUJUBBWFI-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(Cl)N=CC=2)C=CC=1C1=CC=CC=C1F

Computed Properties

  • Exact Mass: 258.036
  • Monoisotopic Mass: 258.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Density: 1.351±0.06 g/cm3(Predicted)
  • Boiling Point: 412.7±40.0 °C(Predicted)
  • pka: 1.00±0.30(Predicted)

5-Chloro-2-(2-fluoro-phenyl)-[1,6]naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM234992-1g
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine
1779121-66-2 97%
1g
$566 2021-08-04
Chemenu
CM234992-5g
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine
1779121-66-2 97%
5g
$1183 2021-08-04
Chemenu
CM234992-10g
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine
1779121-66-2 97%
10g
$1618 2021-08-04
Chemenu
CM234992-1g
5-Chloro-2-(2-fluorophenyl)-1,6-naphthyridine
1779121-66-2 97%
1g
$*** 2023-03-30
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.